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Compound of Interest

Compound Name:
N-(11-Bromoundecyl)carbamic

acid tert-butyl ester

CAS No.: 463930-53-2

Cat. No.: B3138678

Get Quote

Part 1: Executive Summary & Chemical Identity
Long-chain amino alkyl bromides (e.g., 11-aminoundecyl bromide, 12-aminododecyl bromide)

represent a unique class of bifunctional building blocks. They possess a lipophilic alkyl tail, a

reactive electrophilic head (alkyl bromide), and a nucleophilic tail (amine).

The Critical Distinction: These compounds exist in two distinct states with radically different

stability profiles.

State A (Salt Form): Typically supplied as the Hydrobromide (HBr) salt. In this state, the

amine is protonated (

), rendering it non-nucleophilic. The compound is a stable solid.

State B (Free Base): If neutralized, the free amine (
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) becomes a potent nucleophile. Because the molecule also contains a leaving group
(Bromide), it can react with itself (cyclization) or neighbors (polymerization).

Warning:Never store these compounds as the free base. They must be generated in situ and

used immediately.

Physical & Chemical Properties (Representative)
Property Description Implications for Handling

Physical State
White to off-white crystalline

powder (HBr salt).[1]

Dust hazard; inhalation risk.[1]

[2][3]

Solubility
Soluble in polar solvents

(MeOH, Water, DMSO).

Readily penetrates biological

membranes.

Reactivity
Alkylating agent; susceptible to

hydrolysis.

Moisture sensitive; DNA

interaction potential.

Hygroscopicity Moderate to High.
Must be stored in desiccated

conditions.[3][4]

pKa ~10.5 (Amine).
Exists as cation at

physiological pH.

Part 2: Hazard Profiling & Toxicology
To handle these compounds safely, one must understand the Dual-Threat Mechanism. Unlike

simple solvents, these molecules attack biological systems on two fronts simultaneously.

The Mechanisms of Toxicity
Membrane Disruption (Surfactancy): The long alkyl chain acts as a lipid tail, while the

charged ammonium head acts as a polar group. This surfactant structure allows the

molecule to intercalate into cell membranes, causing destabilization and lysis.

Alkylation (Genotoxicity): The alkyl bromide end is a soft electrophile. It can undergo

reactions with biological nucleophiles (DNA bases, Cysteine thiols in proteins), leading to
cellular damage or sensitization.
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Visualization: The Dual-Threat Pathway
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Figure 1: The dual mechanism of action showing surfactant-mediated membrane entry followed

by potential alkylation events.

GHS Classification (Composite)
Based on analogs (e.g., Dodecyltrimethylammonium bromide, 11-bromoundecyl derivatives).

Signal Word: DANGER

H314/H315: Causes skin irritation/burns (concentration dependent).

H318: Causes serious eye damage.[2][5]

H335: May cause respiratory irritation.[5][6][7]

H410: Very toxic to aquatic life with long-lasting effects.[7]

Part 3: Storage, Stability & The "Runaway Train"
The most common failure mode in handling these compounds is inadvertent polymerization. If

the HBr salt is neutralized (e.g., by basic impurities in a solvent or improper washing), the

"Runaway Train" of intermolecular alkylation begins.

Degradation Workflow
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Figure 2: Stability pathways. The HBr salt is the only stable storage form. Moisture or base

exposure triggers irreversible degradation.

Storage Protocol[2]
Temperature: Store at -20°C. Low temperature kinetically inhibits hydrolysis and

polymerization.

Atmosphere: Store under Argon or Nitrogen.

Container: Amber glass (bromide is light sensitive). Cap must be taped with Parafilm to

prevent moisture ingress.

Part 4: The Self-Validating Handling System
Do not rely on "standard lab practice." Use this self-validating workflow to ensure the

compound is safe to use before you commit it to a reaction.

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Rationale

Gloves

Double-gloving: Nitrile (Outer)

+ Laminate (Inner) if handling

solutions.

Alkyl bromides can permeate

thin nitrile. Double gloving

provides a breakthrough buffer.

Respiratory

Fume hood required.

N95/P100 if weighing open

powder.

Dust is a potent respiratory

irritant and sensitizer.

Eyes
Chemical Splash Goggles.[2]

[5]

Corrosive potential to cornea;

safety glasses are insufficient

for powders.

The "Salt Check" Protocol (Pre-Experiment)
Before using a stored batch, perform this 5-minute validation:

Visual Inspection: The powder should be white/crystalline. Yellowing or "gumming" indicates

free-base formation and oxidation.

Solubility Test: Take 5 mg of sample. Add 1 mL of Water.

Pass: Dissolves clearly (Salt form).

Fail: Cloudy or insoluble precipitate (Polymerized material).

pH Check: Touch the aqueous solution to pH paper.

Pass: pH ~4-5 (Acidic, indicating HBr salt).

Fail: pH > 7 (Free amine present, degradation imminent).

Reaction Setup (Synthesis Guide)
When using these as intermediates (e.g., grafting to a surface):

Dissolve the Salt First: Dissolve the HBr salt in the solvent (e.g., DMF, DMSO).
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Add Base Last: Only add the base (e.g., Triethylamine, Carbonate) immediately before the

coupling event.

Concentration: Keep concentration low (<0.1 M) if trying to avoid polymerization, or use a

large excess of the capture nucleophile.

Part 5: Emergency Response & Disposal
Spill Management

Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (dampened with weak

acetic acid to ensure amine protonation), then wipe up.

Solution Spill: Absorb with vermiculite. Treat the waste as Halogenated Organic Waste.

First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. Note: Do not use

alcohol/ethanol; it may enhance skin penetration of the lipophilic chain.

Eye Contact: Rinse for 15 minutes. Seek ophthalmologist support immediately (cationic

surfactants cause rapid corneal clouding).

Disposal (Aquatic Stewardship)
Critical: These compounds are highly toxic to aquatic life (H410).

Never pour down the drain.

Segregate as "Halogenated Organic - Toxic".

Label clearly with "Quaternary/Amine Surfactant" to alert waste handlers of foaming

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://echa.europa.eu/registration-dossier/-/registered-dossier/15359
https://www.gelest.com/wp-content/uploads/SIB1907.8_11-BROMOUNDECYLSILANE_GHS-US_English-US.pdf
https://www.gelest.com/
https://www.masterorganicchemistry.com/2017/05/26/alkylation-of-amines/
https://www.benchchem.com/product/b3138678?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tcichemicals.com/BE/en/sds/M2589_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3380503&productDescription=11-AMINOUNDECLTRIMETHOXYSIL+1G&vendorId=VN00024248&countryCode=US&language=en
https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://www.carlroth.com/medias/SDB-1L5E-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODMxMjB8YXBwbGljYXRpb24vcGRmfGFEUm1MMmhtTXk4NU1qSTFPREkyTnprMU5UVXdMMU5FUWw4eFREVkZYMFJGWDBWT0xuQmtaZ3wzYWJiMWQzNmM4OGUyYWRlN2I2ZGU0NjliOGZlMDZlZTVjNjQzNGJiNjYwZmM5NDM0ODg0MGFiMzk2MDgyZGYw
https://www.fishersci.com/store/msds?partNumber=AC409311000&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-9-20.pdf
https://www.cdhfinechemical.com/images/product/msds/34_51604342_DODECYLTRIMETHYLAMMONIUMBROMIDE-CASNO-1119-94-4-MSDS.pdf
https://www.gelest.com/wp-content/uploads/SIB1907.8_11-BROMOUNDECYLSILANE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b3138678/docs#comprehensive-technical-guide-safe-handling-and-stewardship-of-long-chain-amino-alkyl-bromides
https://www.benchchem.com/product/b3138678/docs#comprehensive-technical-guide-safe-handling-and-stewardship-of-long-chain-amino-alkyl-bromides
https://www.benchchem.com/product/b3138678/docs#comprehensive-technical-guide-safe-handling-and-stewardship-of-long-chain-amino-alkyl-bromides
https://www.benchchem.com/product/b3138678/docs#comprehensive-technical-guide-safe-handling-and-stewardship-of-long-chain-amino-alkyl-bromides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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